molecular formula C25H27N3O3 B4014264 1,3-dibenzyl-2-(4-methoxy-3-nitrophenyl)hexahydropyrimidine

1,3-dibenzyl-2-(4-methoxy-3-nitrophenyl)hexahydropyrimidine

Cat. No. B4014264
M. Wt: 417.5 g/mol
InChI Key: NZZCQYDHCGMHAY-UHFFFAOYSA-N
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Description

Synthesis Analysis

The synthesis of pyrimidine derivatives, including compounds similar to "1,3-dibenzyl-2-(4-methoxy-3-nitrophenyl)hexahydropyrimidine," involves multicomponent reactions that afford a high degree of structural diversity. For example, the reaction of 1-arylidene-1-nitropropan-2-ones with O-methylisourea or benzamidine in the presence of aluminum oxide can yield 4-aryl-6-methyl-2-methoxy(phenyl)-5-nitro-1,4-dihydropyrimidines, demonstrating the feasibility of synthesizing highly substituted pyrimidine derivatives through a strategic combination of reactants and catalysts (Remennikov et al., 1993).

Molecular Structure Analysis

The molecular structure of pyrimidine derivatives is characterized by X-ray diffraction techniques, revealing intricate details such as hydrogen bonding patterns and crystal packing. For instance, certain pyrimidine derivatives exhibit supramolecular self-assembly driven by hydrogen bonding, leading to the formation of heterochiral chains or racemic dimers, which are crucial for understanding the stereochemical preferences and molecular interactions of these compounds (Agarkov et al., 2023).

Chemical Reactions and Properties

Pyrimidine derivatives undergo various chemical reactions, highlighting their reactivity and functional group transformations. The electrophilic substitution reactions at different positions of the pyrimidine ring, such as the exocyclic methyl group and N(1), N(3), and C(5) atoms, showcase the compound's versatility in organic synthesis and potential for further chemical modifications (Remennikov et al., 1993).

properties

IUPAC Name

1,3-dibenzyl-2-(4-methoxy-3-nitrophenyl)-1,3-diazinane
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C25H27N3O3/c1-31-24-14-13-22(17-23(24)28(29)30)25-26(18-20-9-4-2-5-10-20)15-8-16-27(25)19-21-11-6-3-7-12-21/h2-7,9-14,17,25H,8,15-16,18-19H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NZZCQYDHCGMHAY-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=C(C=C(C=C1)C2N(CCCN2CC3=CC=CC=C3)CC4=CC=CC=C4)[N+](=O)[O-]
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C25H27N3O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

417.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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